Cas no 204385-09-1 (1H-Pyrazole, 1-methyl-3-(tributylstannyl)-)
1H-Pyrazole, 1-methyl-3-(tributylstannyl)-, is an organotin derivative of pyrazole, characterized by the presence of a tributylstannyl group at the 3-position and a methyl substituent at the 1-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in Stille cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds with high selectivity and efficiency. The tributylstannyl moiety enhances reactivity while maintaining stability under standard handling conditions. Its well-defined structure and compatibility with a range of substrates make it valuable for constructing complex heterocyclic frameworks in pharmaceuticals, agrochemicals, and materials science. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
204385-09-1 structure
Product Name:1H-Pyrazole, 1-methyl-3-(tributylstannyl)-
CAS No:204385-09-1
MF:C16H32N2Sn
MW:371.148683547974
CID:3894789
PubChem ID:19028447
Update Time:2025-06-08
1H-Pyrazole, 1-methyl-3-(tributylstannyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-methyl-3-(tributylstannyl)-
- tributyl-(1-methylpyrazol-3-yl)stannane
- 204385-09-1
- 1-methyl-3-(tributylstannyl)-1H-pyrazole
- MFCD29111032
- (1-methyl-1H-pyrazol-3-yl)tributylstannane
- ZULXRENFZHLYBM-UHFFFAOYSA-N
- 853-971-5
- EN300-736057
- SY311580
- SCHEMBL1085974
- DB-191238
-
- Inchi: 1S/C4H5N2.3C4H9.Sn/c1-6-4-2-3-5-6;3*1-3-4-2;/h2,4H,1H3;3*1,3-4H2,2H3;
- InChI Key: ZULXRENFZHLYBM-UHFFFAOYSA-N
- SMILES: N1(C)C=CC([Sn](CCCC)(CCCC)CCCC)=N1
Computed Properties
- Exact Mass: 372.158752Da
- Monoisotopic Mass: 372.158752Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
1H-Pyrazole, 1-methyl-3-(tributylstannyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-736057-50mg |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 50mg |
$282.0 | 2022-10-09 | |
| Enamine | EN300-736057-0.05g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 0.05g |
$282.0 | 2025-03-11 | |
| Enamine | EN300-736057-0.1g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 0.1g |
$420.0 | 2025-03-11 | |
| Enamine | EN300-736057-0.25g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 0.25g |
$601.0 | 2025-03-11 | |
| Enamine | EN300-736057-0.5g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 0.5g |
$947.0 | 2025-03-11 | |
| Enamine | EN300-736057-1.0g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 1.0g |
$1214.0 | 2025-03-11 | |
| Enamine | EN300-736057-2.5g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 2.5g |
$2379.0 | 2025-03-11 | |
| Enamine | EN300-736057-5.0g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 5.0g |
$3520.0 | 2025-03-11 | |
| Enamine | EN300-736057-10.0g |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 10.0g |
$5221.0 | 2025-03-11 | |
| Enamine | EN300-736057-100mg |
1-methyl-3-(tributylstannyl)-1H-pyrazole |
204385-09-1 | 95.0% | 100mg |
$420.0 | 2022-10-09 |
1H-Pyrazole, 1-methyl-3-(tributylstannyl)- Related Literature
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
204385-09-1 (1H-Pyrazole, 1-methyl-3-(tributylstannyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk